Calcium (2R,4S,5R)-2,4,5,6-tetrahydroxyhexanoate
Overview
Description
The name “Calcium (2R,4S,5R)-2,4,5,6-tetrahydroxyhexanoate” suggests that this compound is a calcium salt of a hexanoic acid derivative. The (2R,4S,5R) notation indicates the configuration of the chiral centers in the molecule . The “tetrahydroxy” part means that there are four hydroxyl (-OH) groups, and “hexanoate” indicates a six-carbon chain.
Molecular Structure Analysis
The molecular structure would be based on a hexanoic acid backbone with four hydroxyl groups and a calcium ion. The exact structure would depend on the positions of the hydroxyl groups and the configuration of the chiral centers .Scientific Research Applications
1. Precursor for Thin Film Deposition
Calcium (2R,4S,5R)-2,4,5,6-tetrahydroxyhexanoate, in the form of a related compound [Ca(thd)2(tetraen)], has been studied as a precursor for the deposition of thin films. It exhibits potential in the growth of CaS thin films by atomic layer epitaxy, offering a lower volatilization temperature than non-adducted complexes, thus advantageous in certain thin film applications (Hänninen et al., 1997).
2. Structural and Spectroscopic Analysis
A study involving calcium-43 chemical shift and electric field gradient tensor interplay provides insights into the structural, polymorphism, and hydration characteristics of calcium compounds. This research, which included density functional theory computations, highlights the importance of such analyses in understanding the structural nuances of calcium-related compounds (Widdifield et al., 2014).
3. Understanding Bioceramics and Phosphors
Research on a bismuth calcium vanadium oxide indicates the significance of calcium in creating compounds with unique structural properties, such as in the formation of bioceramics or phosphors for light emitting devices. The study of these types of calcium compounds helps in understanding materials science applications (Huang & Sleight, 1993).
4. Crystal Structure Studies
Investigations into the crystal structure of various calcium compounds, such as calcium-manganate-based compounds, provide insights into their stability and suitability for thermoelectric applications. These studies highlight the role of calcium in influencing the structural stability of materials (Baranovskiy & Amouyal, 2016).
5. Calcium in Biological Systems
The study of calcium-binding proteins and their interactomes in biological systems, termed 'calciomics,' explores the role of calcium in diverse cellular functions. This research is crucial for understanding how calcium ions interact with proteins and impact cellular processes (Zhou et al., 2013).
6. Mineralization Mechanisms in Osteoblasts
Calcium hydroxide's role in mineralization mechanisms in osteoblasts provides insights into how calcium ions influence the mineralization of bone cells. This research is vital in understanding the biological functions of calcium in human health (Narita et al., 2010).
properties
IUPAC Name |
calcium;(2R,4S,5R)-2,4,5,6-tetrahydroxyhexanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C6H12O6.Ca/c2*7-2-5(10)3(8)1-4(9)6(11)12;/h2*3-5,7-10H,1-2H2,(H,11,12);/q;;+2/p-2/t2*3-,4+,5+;/m00./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVZDAVQCKQBWQK-JKBQDGHKSA-L | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(C(CO)O)O)C(C(=O)[O-])O.C(C(C(CO)O)O)C(C(=O)[O-])O.[Ca+2] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C([C@@H]([C@@H](CO)O)O)[C@H](C(=O)[O-])O.C([C@@H]([C@@H](CO)O)O)[C@H](C(=O)[O-])O.[Ca+2] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22CaO12 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.37 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Calcium (2R,4S,5R)-2,4,5,6-tetrahydroxyhexanoate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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